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Compound of Interest

2,2-Dibromo-1-(3,4-
Compound Name:

dimethoxyphenyl)ethanone

cat. No.: B1330553

An In-depth Technical Guide to the Physical Properties of 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical compounds is paramount. This guide provides a
detailed overview of the physical and chemical characteristics of 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone, a halogenated ketone with potential applications in organic
synthesis.

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 2,2-Dibromo-1-
(3,4-dimethoxyphenyl)ethanone.
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Property Value Source
Molecular Formula C10H10Br20s3 [1112]
Molecular Weight 337.99 g/mol [1][3]

2,2-dibromo-1-(3,4-
IUPAC Name ) [1]
dimethoxyphenyl)ethanone

CAS Number 63987-72-4 [1][2]
] ) [4] (for analogous mono-bromo
Appearance Off-White Solid
compound)
Melting Point Data not available
Boiling Point Data not available
. Soluble in Dichloromethane, [4] (for analogous mono-bromo
Solubility
Ether, Methanol compound)

Experimental Protocols
Synthesis of 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone via Bromination

The primary method for synthesizing 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone is
through the bromination of its precursor, 1-(3,4-dimethoxyphenyl)ethanone (also known as
acetoveratrone).[4][5] The following protocol is adapted from a general procedure for the a-
bromination of ketones.[6]

Materials:

1-(3,4-dimethoxyphenyl)ethanone

Bromine (Br2)

Dichloromethane (CH2Cl2) or Acetic Acid (CH3zCOOH)

Sodium Bicarbonate (NaHCOs) solution (saturated)
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 Brine (saturated NaCl solution)

¢ Anhydrous Sodium Sulfate (Na2S0a4)
e Round-bottom flask

o Magnetic stirrer

e Dropping funnel

* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1-
(3,4-dimethoxyphenyl)ethanone in a suitable solvent such as dichloromethane or acetic acid.

e Cool the solution to 0 °C using an ice bath.

o Slowly add a solution of bromine (2.2 equivalents) in the same solvent to the stirred solution
of the ketone. The addition should be dropwise to control the exothermic reaction and the
evolution of hydrogen bromide gas.

 After the addition is complete, allow the reaction mixture to stir at room temperature. Monitor
the reaction progress using Thin Layer Chromatography (TLC).

¢ Once the reaction is complete, carefully quench the reaction by adding a saturated solution
of sodium bicarbonate until the evolution of gas ceases.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

o Combine the organic layers and wash with water, followed by brine.
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» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The crude product can be purified by recrystallization from a suitable solvent system, such
as ethyl acetate/hexane, to yield 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone as a
solid.

Visualizations
Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 2,2-Dibromo-1-(3,4-
dimethoxyphenyl)ethanone.
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Synthesis of 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone
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Caption: Workflow for the synthesis of 2,2-Dibromo-1-(3,4-dimethoxyphenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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